Cas no 5042-97-7 (6-chloronaphthalene-2-carboxylic acid)
6-Chloronaphthalene-2-carboxylic acid is a chlorinated naphthalene derivative with a carboxylic acid functional group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its chlorinated aromatic structure enhances reactivity in electrophilic substitution and coupling reactions, while the carboxylic acid group allows for further functionalization via esterification, amidation, or reduction. The compound exhibits good thermal stability and solubility in common organic solvents, facilitating its use in multistep synthetic routes. Its rigid naphthalene backbone contributes to the structural diversity of target molecules, making it valuable for applications in material science and fine chemical manufacturing.
5042-97-7 structure
Product Name:6-chloronaphthalene-2-carboxylic acid
CAS No:5042-97-7
MF:C11H7ClO2
MW:206.62508225441
MDL:MFCD11848443
CID:364907
PubChem ID:13288327
Update Time:2025-06-09
6-chloronaphthalene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-Chloro-2-naphthoic acid
- 2-Naphthalenecarboxylic acid, 6-chloro-
- 6-chloronaphthalene-2-carboxylic acid
- AK146040
- 6-Chloro-naphthalene-2-carboxylic acid
- SRISHMVSUHENAI-UHFFFAOYSA-N
- FCH1406743
- AX8264984
- 5042-97-7
- DS-8447
- DTXSID60534891
- Z1269195673
- SCHEMBL743388
- CS-W022478
- EN300-211915
- C75360
- MFCD11848443
- A871566
- 6-Chloro-2-naphthoicacid
- AKOS022186351
- SY115433
- DB-333485
-
- MDL： MFCD11848443
- Inchi： 1S/C11H7ClO2/c12-10-4-3-7-5-9(11(13)14)2-1-8(7)6-10/h1-6H,(H,13,14)
- InChI Key： SRISHMVSUHENAI-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=CC(C(=O)O)=CC=C2C=1
Computed Properties
- Exact Mass: 206.01351
- Monoisotopic Mass: 206.0134572g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 37.3
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.4±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 366.6±17.0 °C at 760 mmHg
- Flash Point: 175.5±20.9 °C
- PSA: 37.3
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
6-chloronaphthalene-2-carboxylic acid Security Information
- Signal Word：Warning
- Hazard Statement： H302 (100%) H315 (100%) H319 (100%)
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction： H302 (100%) H315 (100%) H319 (100%)
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
6-chloronaphthalene-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EL511-200mg |
6-chloronaphthalene-2-carboxylic acid |
5042-97-7 | 95+% | 200mg |
665.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EL511-50mg |
6-chloronaphthalene-2-carboxylic acid |
5042-97-7 | 95+% | 50mg |
272.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EL511-1g |
6-chloronaphthalene-2-carboxylic acid |
5042-97-7 | 95+% | 1g |
2007.0CNY | 2021-07-12 | |
| Chemenu | CM140241-1g |
6-chloro-2-naphthoic acid |
5042-97-7 | 95% | 1g |
$626 | 2021-08-05 | |
| Chemenu | CM140241-1g |
6-chloro-2-naphthoic acid |
5042-97-7 | 95% | 1g |
$284 | 2024-07-16 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C849164-50mg |
6-Chloro-2-naphthoic acid |
5042-97-7 | 95% | 50mg |
1,071.00 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EL511-100mg |
6-chloronaphthalene-2-carboxylic acid |
5042-97-7 | 95+% | 100mg |
1224CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EL511-250mg |
6-chloronaphthalene-2-carboxylic acid |
5042-97-7 | 95+% | 250mg |
2937CNY | 2021-05-08 | |
| abcr | AB441848-250 mg |
6-Chloro-2-naphthoic acid, 95%; . |
5042-97-7 | 95% | 250mg |
€187.00 | 2023-05-18 | |
| abcr | AB441848-1 g |
6-Chloro-2-naphthoic acid, 95%; . |
5042-97-7 | 95% | 1g |
€441.50 | 2023-05-18 |
6-chloronaphthalene-2-carboxylic acid Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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